2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C22H25N5O2S/c23-27-21(16-7-3-1-4-8-16)25-26-22(27)30-15-20(28)24-17-11-13-19(14-12-17)29-18-9-5-2-6-10-18/h2,5-6,9-14,16H,1,3-4,7-8,15,23H2,(H,24,28)
• InChI Key: NBDSHOCEWJIHPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C22H25N5O2S
• Molecular Weight: 423.5 g/mol

Description

2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of triazole derivatives, such as those similar to the mentioned compound, often involves chemoselective processes and the exploration of their chemical reactivity and stability. For instance, triazole compounds have been synthesized through various methods, including cyclization reactions and the use of different catalysts to improve yield and selectivity. These processes are crucial for developing pharmaceuticals, agrochemicals, and new materials, reflecting the compound's potential utility in synthetic chemistry research (Magadum & Yadav, 2018).